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Compound of Interest

Compound Name: (25,3R)-LP99

Cat. No.: B10814352

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of (2S,3R)-LP99, a potent and selective bromodomain BRD9 and BRD?7 inhibitor.
Adherence to these guidelines is critical due to the compound's hazardous properties.

(2S,3R)-LP99, also known as SML1557, is classified as a combustible solid.[1] While it may be
listed as a non-hazardous substance in some contexts, it is crucial to note its designation as
Water Hazard Class (WGK) 3, indicating it is highly hazardous to water.[1] Consequently,
disposal of LP99 into aquatic environments or standard waste streams is strictly prohibited.[1]

Hazard Profile and Disposal Overview

The primary and mandatory disposal route for (2S,3R)-LP99 is through a certified hazardous
waste management service.[1] Due to its high water hazard classification, on-site neutralization
or deactivation is not recommended, as there are currently no established and verified
experimental protocols for such procedures.[1] Attempting to neutralize or dilute the compound
in a standard laboratory setting could lead to an environmental release.[1]

Quantitative Data for Disposal

The following table summarizes key quantitative and qualitative data critical for the safe
management and disposal of (2S,3R)-LP99.
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Parameter Value Notes

Chemical Name LP99 Also known as SML1557[1]
Appearance Solid [1]

Storage Class Code 11 Combustible Solids[1]

Highly hazardous to water.

Water Hazard Class (WGK) 3 Prohibits disposal into aquatic
environments.[1]

Must be collected for disposal
Disposal Method Hazardous Waste Collection by a licensed hazardous waste

management company.[1]

Experimental Protocols for Waste Neutralization

Currently, there are no established and verified experimental protocols for the on-site
neutralization or deactivation of LP99 for non-hazardous disposal.[1]

Step-by-Step Disposal Workflow

The following diagram outlines the mandatory step-by-step process for the proper disposal of
(2S,3R)-LP99, from the point of generation to its final collection. Following this workflow is
essential for maintaining a safe laboratory environment and ensuring regulatory compliance.[1]

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b10814352?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_LP99_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Laboratory Operations

1. Generation of LP99 Waste
(e.g., unused compound, contaminated labware)

Y

2. Segregate Waste
Place in a dedicated, clearly labeled, and sealed hazardous waste container.

Y

3. Store Securely
Store the container in a designated hazardous waste accumulation area away from incompatible materials.

Disposal‘%ogistics

4. Schedule Pickup
Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.

5. Documentation
Complete all necessary hazardous waste manifests and documentation as required by EHS and regulatory agencies.

Y

6. Collection
Licensed hazardous waste personnel collect the sealed container for transport to a certified disposal facility.

Click to download full resolution via product page

Caption: Mandatory step-by-step process for the proper disposal of (2S,3R)-LP99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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